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Introduction

Thionyl bromide (SOBr2), an inorganic compound with a pungent odor, serves as a valuable
but less common brominating agent compared to its chloride counterpart. Its utility in organic
synthesis, particularly in the conversion of alcohols to alkyl bromides, is well-documented.
However, its inherent thermal instability necessitates a thorough understanding of its
thermodynamic properties for safe handling, process optimization, and predictive modeling in
chemical and pharmaceutical research. This technical guide provides a comprehensive
overview of the core thermodynamic properties of thionyl bromide, detailed experimental
methodologies for their determination, and a summary of its decomposition and reactivity
characteristics.

Core Thermodynamic Properties

The thermodynamic properties of thionyl bromide are crucial for predicting its behavior under
various conditions. Key parameters include the standard enthalpy of formation, standard molar
entropy, heat capacity, and Gibbs free energy of formation.

Enthalpy, Entropy, and Gibbs Free Energy

The standard enthalpy of formation (AHf°) of liquid thionyl bromide at 298.15 K has been
determined to be -40.2 £ 0.3 kcal/mol through reaction calorimetry.[1] The standard molar
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entropy (S°) for gaseous thionyl bromide at 298.15 K is 79.54 £ 0.15 cal/mol-K.[1]

The Gibbs free energy of formation (AGf°) can be calculated using the Gibbs-Helmholtz
equation:

AGT® = AHf° - TASf®

To calculate the standard Gibbs free energy of formation of gaseous thionyl bromide, the
standard entropy of formation (ASf°) is required. This is determined from the standard molar
entropies of the constituent elements in their standard states (S°(S, rhombic) = 7.62 cal/mol-K,
S°(02, g) = 49.00 cal/mol-K, S°(Brz, I) = 36.4 cal/mol-K) and the standard molar entropy of
gaseous thionyl bromide. The calculated standard Gibbs free energy of formation for gaseous
thionyl bromide at 298.15 K is approximately -36.7 kcal/mol, indicating that the formation of
thionyl bromide from its elements is a spontaneous process under standard conditions.

Table 1: Key Thermodynamic Properties of Thionyl Bromide at 298.15 K

Property Value State
Standard Enthalpy of -40.2 £ 0.3 kcal/mol (-168.2 + Liauid
iqui
Formation (AHf°) 1.3 kJ/mol) a
79.54 + 0.15 cal/mol-K (332.8
Standard Molar Entropy (S°) Gas
+ 0.6 J/mol-K)

Calculated Standard Gibbs
~ -36.7 kcal/mol (~ -153.6

Free Energy of Formation Gas
kJ/mol)
(AGF)

Heat Capacity

The molar heat capacity (Cp) of gaseous thionyl bromide varies with temperature. The
available data from statistical thermodynamic calculations are presented in Table 2.

Table 2: Molar Heat Capacity (Cp) of Gaseous Thionyl Bromide at Different Temperatures
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Temperature (K) Molar Heat Capacity (cal/mol-K)
273.15 15.22
298.15 15.54
300 15.56
400 16.59
500 17.22
600 17.62
700 17.89
800 18.09
900 18.24
1000 18.36

Phase Transitions

Thionyl bromide exists as a liquid at room temperature and undergoes phase transitions to
solid and gaseous states at specific temperatures.

Table 3: Physical and Phase Transition Properties of Thionyl Bromide

Property Value

Melting Point -52 °C[2]

Boiling Point 48 °C at 20 mmHg[2]
Vapor Pressure 10 mmHg at 31 °C[2]
Enthalpy of Vaporization (AHvap) 10.4 kcal/mol (43.5 kJ/mol)

Note: An experimental value for the enthalpy of fusion (AHfus) is not readily available in the
literature.
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Experimental Protocols

The determination of the thermodynamic properties of thionyl bromide relies on precise
experimental techniques.

Determination of Enthalpy of Formation by Reaction
Calorimetry

The standard enthalpy of formation of liquid thionyl bromide was determined by measuring
the heat of hydrolysis in a conventional reaction calorimeter.[1]

Methodology:

o Calorimeter Calibration: The heat capacity of the calorimeter is determined by a standard
reaction with a known enthalpy change, such as the neutralization of a strong acid with a
strong base.

o Sample Preparation: A known mass of freshly distilled, pure thionyl bromide is sealed in a
thin-walled glass ampoule.

o Reaction Initiation: The ampoule is placed in the calorimeter containing a large excess of
water. Once thermal equilibrium is reached, the ampoule is broken to initiate the hydrolysis
reaction: SOBrz(l) + 2H20(l) - SO2(aq) + 2HBr(aq)

o Temperature Measurement: The change in temperature of the calorimeter and its contents is
precisely measured over time.

o Data Analysis: The heat of reaction is calculated from the temperature change and the heat
capacity of the calorimeter. This value is then used in a thermochemical cycle with the known
standard enthalpies of formation of the products (aqueous sulfur dioxide and aqueous
hydrobromic acid) to determine the standard enthalpy of formation of liquid thionyl bromide.
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Workflow for determining the enthalpy of formation of thionyl bromide via reaction calorimetry.

Decomposition and Reactivity

Thionyl bromide is known for its thermal instability, decomposing upon standing and more

rapidly upon heating.

Thermal Decomposition

Thionyl bromide decomposes into sulfur dioxide, bromine, and disulfur dibromide.[3] This
decomposition is a key consideration in its storage and handling.

SOz (Sulfur Dioxide)

/

SOBr2 (Thionyl Bromide) —— | Br2 (Bromine)

S2Br2 (Disulfur Dibromide)
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Decomposition products of thionyl bromide.

Reactivity

Thionyl bromide reacts vigorously with water in a hydrolysis reaction. It is also a versatile
brominating agent for various organic functional groups.

Bromination | Bromination Hydrolysis

Alcohols (R-OH) Carboxylic Acids (R-COOH) Water (H20)

Alkyl Bromides (R-Br) Acyl Bromides (R-COBr) SO2(aq) + 2HBr(aq)

Click to download full resolution via product page
Key reactivity pathways of thionyl bromide in organic synthesis and hydrolysis.

Conclusion

This technical guide has summarized the key thermodynamic properties of thionyl bromide,
providing essential data for its application in research and development. The standard enthalpy
of formation, standard molar entropy, and heat capacity have been presented, along with phase
transition data. A detailed protocol for the experimental determination of the enthalpy of
formation via reaction calorimetry has been outlined. Furthermore, the decomposition and
reactivity of thionyl bromide have been discussed. A comprehensive understanding of these
properties is paramount for the safe and effective use of this important, albeit reactive,
chemical reagent. Further research to experimentally determine the enthalpy of fusion and to
quantify the thermodynamics of its decomposition would provide a more complete picture of
this compound's behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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